Cas no 1116001-54-7 (1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea)

• Product Name: 1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea
• CAS No: 1116001-54-7
• MF: C₂₄H₁₉BrClN₃O₂
• MW: 496.78356385231
• CID: 5388664
• Update Time: 2025-05-20

1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea

• Inchi： 1S/C24H19BrClN3O2/c1-2-31-23-14-22(15-7-9-16(26)10-8-15)28-20-12-11-17(13-18(20)23)27-24(30)29-21-6-4-3-5-19(21)25/h3-14H,2H2,1H3,(H2,27,29,30)
• InChI Key： NNMZENJUIVDILX-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Br)C(NC1C=CC2C(C=1)=C(OCC)C=C(C1=CC=C(Cl)C=C1)N=2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea

Compound 1116001-54-7: 1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea

The compound with CAS No. 1116001-54-7, known as 1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising properties, particularly in the realms of drug discovery and materials science.

Structure and Synthesis

The molecular structure of 1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea is characterized by a urea functional group linking two aromatic systems: a bromophenyl group and a substituted quinoline moiety. The quinoline ring is further substituted with a 4-chlorophenyl group and an ethoxy substituent at the 4-position, adding complexity and functionality to the molecule. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and possibly Friedel-Crafts alkylation or acylation steps, depending on the specific synthetic pathway employed.

Recent advancements in synthetic methodologies have enabled more efficient and selective routes to construct such complex molecules. For instance, the use of microwave-assisted synthesis or continuous flow chemistry has been reported to enhance reaction yields and reduce reaction times in similar compounds.

Chemical Properties and Applications

This compound exhibits a range of interesting chemical properties that make it suitable for various applications. The presence of electron-withdrawing groups such as bromine and chlorine on the aromatic rings can influence the electronic properties of the molecule, potentially making it a candidate for use in electronic materials or as a precursor in pharmaceutical chemistry.

In terms of biological activity, compounds with similar structures have shown promise as kinase inhibitors or as modulators of other enzyme activities due to their ability to interact with specific protein targets. Recent studies have highlighted the importance of quinoline-based ureas in medicinal chemistry, particularly in the development of anti-cancer agents.

Moreover, the ethoxy group present in this compound introduces some degree of solubility in organic solvents, which is advantageous for certain analytical techniques or formulation purposes.

Research Directions

Ongoing research into 1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea focuses on understanding its stability under various conditions, its reactivity towards different chemical transformations, and its potential interactions with biological systems. For example, researchers are investigating how modifications to the substituents on the quinoline ring can influence the compound's pharmacokinetic properties or its ability to target specific cellular pathways.

Additionally, computational chemistry approaches are being employed to predict the molecule's behavior in different environments, aiding in the design of more effective derivatives for specific applications.

Conclusion

In summary, compound 1116001-54-7 (1-(2-bromophenyl)-3-[2-(4-chlorophenyl)-4-ethoxyquinolin-6-yl]urea) represents a fascinating example of modern organic synthesis and highlights the importance of interdisciplinary research in advancing chemical science. With its unique structure and versatile properties, this compound holds significant potential for future innovations across multiple disciplines.